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Sonovaginography: A Clearer View in
Gynecological Imaging

A Comparative Guide to an Enhanced Ultrasound Technique

For researchers, scientists, and drug development professionals navigating the complexities of
gynecological imaging, the quest for more precise and reliable diagnostic tools is constant.
While transvaginal ultrasound (TVS) remains a cornerstone in evaluating pelvic pathologies, its
limitations in visualizing certain structures can pose diagnostic challenges. Sonovaginography,
a technique that enhances standard TVS, has emerged as a valuable tool, particularly in the
assessment of deep infiltrating endometriosis (DIE) and other pelvic abnormalities. This guide
provides an objective comparison of sonovaginography and conventional TVS, supported by
experimental data, detailed protocols, and visual workflows to aid in understanding its
validation and application.

Performance Benchmarks: Sonovaginography vs.
Transvaginal Ultrasound

Sonovaginography has demonstrated a significant improvement in diagnostic accuracy for
specific gynecological conditions, most notably deep infiltrating endometriosis. The introduction
of a contrast medium (saline or gel) into the vagina creates an acoustic window, enhancing the
delineation of pelvic structures.[1]
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Deep Infiltrating Endometriosis (DIE)

The diagnostic performance of sonovaginography for DIE, particularly in the posterior pelvic
compartment, has been a key area of validation.
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Transvaginal

Diagnostic Sonovaginogra .
Ultrasound Condition Reference
Parameter phy (SVG)
(TVS)
o Rectovaginal
Sensitivity 90.6% 43.7% o [2]
Endometriosis
. Rectovaginal
Specificity 85.7% 50% o [2]
Endometriosis
Pouch of
Sensitivity 92% - Douglas (POD) [3]
Lesions
Pouch of
Specificity 83% - Douglas (POD) [3]
Lesions
Rectovaginal
Sensitivity 90% - Septum (RVS) [3]
Lesions
Rectovaginal
Specificity 89% - Septum (RVS) [3]
Lesions
Uterosacral
Sensitivity 23% - Ligament [3]
Lesions
Sensitivity 50% - Vaginal Lesions [3]
o Rectosigmoid
Sensitivity 50% - ) [3]
Colon Lesions
Anterior
Sensitivity 67% - Compartment [3]
Lesions
Adenomyosis
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While sonovaginography is primarily validated for endometriosis, transvaginal ultrasound is a
key diagnostic tool for adenomyosis. The typical sonographic features of adenomyosis include
a globular uterus, myometrial cysts, and a heterogeneous myometrium.[4][5] The diagnostic
accuracy of TVS for adenomyosis is summarized below.

Diagnostic Transvaginal

Parameter Ultrasound (TVS) Gold Standard Reference
Sensitivity 82.5% Histopathology [6]
Specificity 84.6% Histopathology [6]
Sensitivity 74.36% MRI [7]
Specificity 96.15% MRI [7]
Sensitivity 36.8% MRI [8]
Specificity 91.8% MRI [8]

Experimental Protocols

Standard Transvaginal Ultrasound (TVS) for Deep
Infiltrating Endometriosis
The International Deep Endometriosis Analysis (IDEA) group has proposed a standardized

four-step approach for the sonographic evaluation of endometriosis.[9][10]

Patient Preparation: Patients are typically asked to empty their bladder before the examination.
[2] For suspected bowel endometriosis, a mild bowel preparation may be recommended to
improve visualization.[2]

Procedure:

e Routine Pelvic Assessment: A standard evaluation of the uterus, endometrium, myometrium,
and ovaries is performed.[9]

o Evaluation of 'Soft Markers': The sonographer assesses for site-specific tenderness by
gently applying pressure with the probe and evaluates ovarian mobility.[9]
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e Assessment of the 'Sliding Sign': The mobility of the uterus against the rectum and the
bladder is evaluated to detect adhesions.[11]

e Systematic Evaluation of Pelvic Compartments:

o Anterior Compartment: The bladder and vesicouterine pouch are examined for nodules or
thickening.[11]

o Posterior Compartment: The probe is placed in the posterior vaginal fornix to visualize the
uterosacral ligaments, rectovaginal septum, and the anterior wall of the rectum and
sigmoid colon.[1]

Sonovaginography (SVG) Protocol

Sonovaginography builds upon the standard TVS protocol by introducing a contrast agent into
the vagina. This can be either sterile saline (saline infusion sonovaginography) or ultrasound
gel (gel sonovaginography).[1]

Patient Preparation: Similar to a standard TVS, the patient should have an empty bladder.[12]
Materials:

» Standard transvaginal ultrasound equipment

» Sterile saline solution or sterile ultrasound gel

e Syringe (e.g., 20-50 mL)

Procedure:

e Initial TVS: A baseline transvaginal ultrasound is performed to assess the pelvic organs.

e Instillation of Contrast Medium:

o Gel Sonovaginography: Approximately 20-40 mL of sterile ultrasound gel is gently instilled
into the posterior vaginal fornix using a syringe.[1][13]
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o Saline Infusion Sonovaginography: A catheter is inserted into the vagina, and sterile saline
is infused to distend the vaginal walls.[14][15]

o Enhanced Sonographic Evaluation: With the contrast medium in place, the transvaginal
probe is reinserted. The created acoustic window allows for improved visualization of the
vaginal walls, fornices, cervix, pouch of Douglas, rectovaginal septum, and the anterior rectal
wall.[1] The examination focuses on identifying hypoechoic nodules or thickening indicative

of endometriotic lesions.

Visualizing the Process and Logic

To better understand the application of sonovaginography, the following diagrams illustrate the
experimental workflow and the comparative diagnostic pathways.
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Caption: Workflow of the Sonovaginography Procedure.
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Caption: Comparative Diagnostic Pathways for DIE.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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